2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H23N3O5S2/c1-30-18-11-16(12-19(31-2)21(18)32-3)25-20(28)14-34-24-26-17-9-10-33-22(17)23(29)27(24)13-15-7-5-4-6-8-15/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key: LFJZYVQIJROQJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
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Scientific Research Applications

Structural Insights and Applications

• Crystal Structure Analysis : Studies on compounds with similar thieno[3,2-d]pyrimidine cores have provided insights into their crystal structures, revealing folded conformations and intramolecular hydrogen bonding stabilizing these conformations. These structural insights are crucial for understanding the interactions of these compounds with biological targets (S. Subasri et al., 2017; S. Subasri et al., 2016).

Potential Antitumor and Antibacterial Agents

• Nonclassical Antifolate Inhibitors : Compounds with a thieno[2,3-d]pyrimidine scaffold have been synthesized and evaluated as potential inhibitors of thymidylate synthase, showcasing their potential as antitumor and antibacterial agents. These compounds have shown varying degrees of potency against human thymidylate synthase and different bacterial and fungal species, highlighting their potential in drug development (A. Gangjee et al., 1996; A. Gangjee et al., 2007).

Dual Inhibitors

• Thymidylate Synthase and Dihydrofolate Reductase Inhibitors : Certain thieno[2,3-d]pyrimidine derivatives have been identified as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase. This dual inhibitory activity suggests a significant therapeutic potential for cancer treatment, demonstrating the importance of the core structure in targeting multiple key enzymes in folate metabolism (A. Gangjee et al., 2008).

Synthesis and Evaluation

• Synthesis of Thieno[2,3-d]pyrimidine Derivatives : Research has explored the synthesis of novel thieno[2,3-d]pyrimidine derivatives with potential thymidylate synthase inhibitory activity. These studies focus on the development of new synthetic routes and the evaluation of these compounds as antitumor agents, demonstrating the versatility of the thieno[2,3-d]pyrimidine scaffold in medicinal chemistry (A. Gangjee et al., 2004).

Mechanism of Action

Target of Action

The primary target of this compound is EZH2 (Enhancer of Zeste Homolog 2) . EZH2 is a histone-lysine N-methyltransferase enzyme, which participates in histone methylation and gene silencing. It plays a crucial role in various biological processes such as cell proliferation, stem cell differentiation, and early embryogenesis .

Mode of Action

This compound acts as an inhibitor of EZH2 . It binds to the EZH2 enzyme, preventing it from adding methyl groups to histones. This disruption in the methylation process can lead to changes in gene expression .

Biochemical Pathways

The inhibition of EZH2 affects the histone methylation pathways . Specifically, it disrupts the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene repression. This disruption can lead to the reactivation of previously silenced genes, affecting various downstream cellular processes .

Pharmacokinetics

These properties would influence its bioavailability and efficacy .

Result of Action

The compound has shown remarkable antitumor activity against various cancer cell lines, including SU-DHL-6, WSU-DLCL-2, and K562 cells . It can significantly affect lymphoma cell morphology, induce apoptosis in a concentration-dependent manner, and inhibit cell migration .